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Compound of Interest

Compound Name: 2,5-Dimethylbenzamide

CAS No.: 5692-34-2

Cat. No.: B1331849

Get Quote

This guide provides a comprehensive technical overview of 2,5-Dimethylbenzamide, a

substituted aromatic amide. The content herein is curated for researchers, scientists, and

professionals in the fields of drug development, chemical synthesis, and materials science.

This document synthesizes critical data on the compound's identifiers, physicochemical

properties, and potential applications, grounded in authoritative sources.

Core Compound Identification
Precise identification of a chemical entity is fundamental for research and regulatory purposes.

2,5-Dimethylbenzamide is cataloged and indexed across several chemical databases.
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Identifier Value Source

Chemical Name 2,5-Dimethylbenzamide -

CAS Number 5692-34-2 [1]

Molecular Formula C₉H₁₁NO [1]

Molecular Weight 149.19 g/mol [1]

PubChem CID Not assigned -

ChemSpider ID Not readily available -

A note on database identifiers: While a specific PubChem Compound Identifier (CID) for the

2,5-isomer is not currently assigned, the compound is indexed in the PubChem Substance

database via its unique CAS number, often linked to supplier information. Similarly, a distinct

ChemSpider ID is not readily discoverable through standard searches.

Physicochemical and Structural Characteristics
The molecular structure and resulting physicochemical properties of 2,5-Dimethylbenzamide
dictate its behavior in chemical and biological systems.

Molecular Structure:

Caption: 2D structure of 2,5-Dimethylbenzamide.

Predicted Physicochemical Properties:
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Property Value

SMILES CC1=CC(C(N)=O)=C(C)C=C1

LogP (octanol-water partition coefficient) 1.87 ± 0.35 (Predicted)

pKa (acidic) 16.29 ± 0.40 (Predicted)

pKa (basic) 1.15 ± 0.10 (Predicted)

Water Solubility 2.41 g/L (Predicted)

Boiling Point 297.8 ± 13.0 °C (Predicted)

Melting Point 145-149 °C

Density 1.07 ± 0.1 g/cm³ (Predicted)

Note: Predicted values are computationally derived and should be confirmed experimentally.

Synthesis and Reactivity
The synthesis of 2,5-Dimethylbenzamide typically proceeds through standard amidation

reactions. A common and illustrative synthetic pathway is the conversion of 2,5-

dimethylbenzoic acid to the corresponding amide.

Workflow for the Synthesis of 2,5-Dimethylbenzamide:

2,5-Dimethylbenzoic Acid Activation with Thionyl Chloride (SOCl₂) 2,5-Dimethylbenzoyl chloride Amination with Ammonia (NH₃) 2,5-Dimethylbenzamide

Click to download full resolution via product page

Caption: A representative synthetic workflow for 2,5-Dimethylbenzamide.

Experimental Protocol: Synthesis from 2,5-Dimethylbenzoic Acid

Acid Chloride Formation: To a solution of 2,5-dimethylbenzoic acid in a suitable anhydrous

solvent (e.g., dichloromethane or toluene), add thionyl chloride (SOCl₂) dropwise at 0 °C.

The reaction mixture is then refluxed until the evolution of HCl gas ceases. The excess
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thionyl chloride and solvent are removed under reduced pressure to yield the crude 2,5-

dimethylbenzoyl chloride.

Amidation: The crude acid chloride is dissolved in an appropriate anhydrous solvent and

added dropwise to a cooled, concentrated solution of aqueous ammonia or a solution of

ammonia in an organic solvent. The reaction is typically exothermic and should be carefully

controlled.

Workup and Purification: After the reaction is complete, the solvent is removed, and the

residue is treated with water. The solid product is collected by filtration, washed with cold

water, and then purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to afford pure 2,5-Dimethylbenzamide.

Causality in Experimental Choices:

Anhydrous Conditions: The use of anhydrous solvents is critical during the formation of the

acid chloride to prevent the hydrolysis of thionyl chloride and the resulting acyl chloride back

to the carboxylic acid.

Temperature Control: The amidation step is highly exothermic. Low-temperature addition of

the acid chloride to the ammonia solution is necessary to prevent side reactions and ensure

a high yield of the desired amide.

Potential Applications and Research Directions
Substituted benzamides are a well-established class of compounds in medicinal chemistry and

materials science. While specific applications for 2,5-Dimethylbenzamide are not extensively

documented in peer-reviewed literature, its structural motifs suggest several areas of potential

utility.

Pharmaceutical Scaffolding: The benzamide moiety is a common feature in numerous

approved drugs. The dimethyl substitution pattern of 2,5-Dimethylbenzamide provides a

unique lipophilic and steric profile that could be explored in the design of novel therapeutic

agents, particularly in areas such as neuroscience and oncology where substituted

benzamides have shown activity.
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Agrochemicals: Similar to their pharmaceutical applications, substituted benzamides are also

utilized in the development of herbicides and fungicides. The specific substitution pattern of

2,5-Dimethylbenzamide could be investigated for potential bioactivity in this sector.

Materials Science: Aromatic amides can exhibit interesting hydrogen bonding patterns,

leading to self-assembly and the formation of ordered structures. This makes them potential

candidates for the development of novel polymers, liquid crystals, and other advanced

materials.

Conclusion
2,5-Dimethylbenzamide is a readily synthesizable aromatic amide with well-defined chemical

identifiers and predicted physicochemical properties. While its specific applications are not yet

widely established, its structural similarity to compounds with known biological and material

properties suggests that it holds potential as a valuable building block in pharmaceutical,

agrochemical, and materials science research. Further investigation into the biological activity

and material properties of this compound is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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